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Compound of Interest

Compound Name: 1,2-Dimethylpiperazine

Cat. No.: B029698

An In-depth Technical Guide to the Safe Handling of 1,2-Dimethylpiperazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,2-
Dimethylpiperazine, focusing on its hazard profile, proper handling procedures, and
emergency response protocols. The information is intended for use by trained professionals in
a laboratory or drug development setting.

Chemical and Physical Properties

1,2-Dimethylpiperazine is a heterocyclic organic compound. Understanding its physical and
chemical properties is crucial for safe handling and storage.
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Property Value Reference
CAS Number 25057-77-6 [1]
Molecular Formula CeH14N2 [1]
Molecular Weight 114.19 g/mol [2]

Data not available; isomers
Appearance ) ] o [3114]
exist as solids or liquids

. . Data not available for 1,2-
Boiling Point _ _ [3]
isomer; 162 °C (for 2,6-isomer)

Data not available for 1,2-
Melting Point isomer; 108 - 113 °C (for 2,6- [3]

isomer)

Data not available for 1,2-
Flash Point isomer; 44 °C / 111.2 °F (for [3]

2,6-isomer)

. Miscible in water (for N,N'-
Solubility ) ) [5]
isomer

Hazard Identification and GHS Classification

1,2-Dimethylpiperazine and its isomers are classified as hazardous substances. The following
table summarizes the GHS classifications for the closely related N,N'-Dimethylpiperazine.

Hazard Class Hazard Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids Category 2
and vapor
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage
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Data sourced from PubChem for N,N'-Dimethylpiperazine.[2]

Toxicological Data

The toxicological properties of 1,2-Dimethylpiperazine have not been fully investigated. The

data below for the isomer N,N'-Dimethylpiperazine provides an indication of its potential

toxicity.
Test Species Route Result Guideline Reference
Acute Oral
o Rat (male OECD Test
Toxicity Oral 1116.2 mg/kg o [6]
and female) Guideline 401
(LD50)
Acute Dermal )
o Rabbit (male OECD Test
Toxicity Dermal 3000 mg/kg o [6]
and female) Guideline 402
(LD50)
Acute Dermal
o Subcutaneou
Toxicity Rat 2500 mg/kg - [5]

S
(LD50)

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 1,2-Dimethylpiperazine to prevent exposure.

Protection Type

Specification

Eye/Face Protection

Chemical safety goggles and a face shield.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile,

neoprene), a lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood. If inhalation risk is high, a
NIOSH-approved respirator with appropriate

cartridges should be used.
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Handling and Storage

Proper handling and storage procedures are essential to minimize risks.

e Handling: Use only in a well-ventilated area, preferably under a chemical fume hood.[3]
Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.[3] Keep away
from heat, sparks, and open flames.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep
in a corrosives area.[3] Incompatible with strong oxidizing agents and strong acids.[3]

First Aid Measures

In case of exposure, immediate medical attention is required.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids.[3] Seek immediate

medical attention.[3]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) o
clothing and shoes.[3] Call a physician

immediately.[3]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen.[7] Call a physician immediately.[7]

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person.[7] Rinse

Ingestion ] S )
mouth with water. Call a physician immediately.

[7]

Accidental Release and Fire-Fighting Measures
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Incident Procedure

Evacuate personnel from the area.[4] Remove

all sources of ignition.[4] Use personal
Accidental Release protective equipment.[4] Absorb the spill with

inert material (e.g., sand, earth) and place itin a

suitable container for disposal.[4]

Use dry chemical, COz, or alcohol-resistant
Fire-Fighting foam.[3] Wear a self-contained breathing

apparatus and full protective gear.[3]

Experimental Protocols

The following are detailed methodologies for key safety-related experiments, adapted from
OECD guidelines.

Acute Dermal Irritation/Corrosion (Adapted from OECD
Guideline 404)

Objective: To determine the potential of 1,2-Dimethylpiperazine to cause dermal irritation or
corrosion.

Methodology:

Animal Model: A single young adult albino rabbit is used for the initial test.[8]

o Test Substance Preparation: If solid, the substance is moistened with a small amount of
water to form a paste.[8]

o Application: 0.5 g of the test substance is applied to a small area (approx. 6 cm?) of the
rabbit's clipped skin. The site is then covered with a gauze patch and semi-occlusive
dressing.[9]

e Exposure: The duration of exposure is 4 hours.[9]

o Observation: After patch removal, the skin is observed for erythema and edema at 60
minutes, and then at 24, 48, and 72 hours.[10] Observations can continue for up to 14 days

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC116651000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116651000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116651000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116651000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116670050&productDescription=2+6-DIMETHYLPIPERAZINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116670050&productDescription=2+6-DIMETHYLPIPERAZINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b029698?utm_src=pdf-body
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

to assess the reversibility of any effects.[3]

e Scoring: Dermal reactions are scored according to a standardized grading system.[10]

o Confirmatory Test: If a corrosive effect is not observed, the test is repeated with additional
animals to confirm the results.[9]

Acute Eye Irritation/Corrosion (Adapted from OECD
Guideline 405)

Objective: To assess the potential of 1,2-Dimethylpiperazine to cause eye irritation or
corrosion.

Methodology:

Animal Model: The test is initially performed on a single young adult albino rabbit.[11]
e Dose: A single dose of 0.1 mL of the liquid test substance (or 0.1 g of a solid) is applied.

o Application: The test substance is instilled into the conjunctival sac of one eye after gently
pulling the lower eyelid away from the eyeball.[11] The other eye serves as a control.

» Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[12] Lesions
of the cornea, iris, and conjunctivae are scored.

» Washout: The eye is not washed out for at least 24 hours after instillation unless immediate
corrosive effects are observed.[11]

o Confirmatory Test: If a corrosive or severe irritant effect is not observed in the initial test, the
response is confirmed using up to two additional animals.[11]

Acute Oral Toxicity (Adapted from OECD Guideline 401)

Objective: To determine the acute oral toxicity (LD50) of 1,2-Dimethylpiperazine.
Methodology:

« Animal Model: Young adult rats of a single sex (typically females) are used.[13]
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Dose Administration: The test substance is administered in a single dose by gavage.[14]
Doses are spaced to produce a range of toxic effects and mortality rates.

Limit Test: A limit test can be performed at a dose of 2000 mg/kg body weight. If no mortality
is observed, no further testing at higher doses is necessary.[15]

Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.[14]

Data Collection: Observations of clinical signs, body weight changes, and mortality are
recorded.[14]

LD50 Calculation: The LD50 is calculated from the mortality data.

Aquatic Toxicity - Acute Immobilization Test with
Daphnia magna (Adapted from OECD Guideline 202)

Objective: To determine the acute toxicity of 1,2-Dimethylpiperazine to Daphnia magna.

Methodology:

Test Organism: Young daphnids, less than 24 hours old, are used.[16]

Test Design: Daphnids are exposed to a range of concentrations of the test substance for 48
hours.[16] A control group is also included.[16]

Exposure Conditions: The test is conducted under static or semi-static conditions at a
constant temperature and light cycle.[16]

Endpoint: Immobilization of the daphnids is recorded at 24 and 48 hours.[17]

EC50 Calculation: The concentration that causes immobilization in 50% of the daphnids
(EC50) at 48 hours is calculated.[17]

Ready Biodegradability (Adapted from OECD Guideline
301F)

Objective: To assess the ready biodegradability of 1,2-Dimethylpiperazine in an aerobic

agueous medium.
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Methodology:

Inoculum: Activated sludge from a sewage treatment plant is used as the microbial inoculum.
[18]

o Test System: The test substance is incubated with the inoculum in a mineral medium in the
dark or diffuse light for 28 days.[19]

o Parameters: Biodegradation is followed by measuring oxygen consumption (Manometric
Respirometry).[19]

o Reference Compound: A readily biodegradable reference compound is run in parallel to
validate the test procedure.[19]

o Pass Level: The substance is considered readily biodegradable if it reaches 60% of its
theoretical oxygen demand (ThOD) within a 10-day window during the 28-day test period.
[20]

Visualizations
Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylpiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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